Cas no 573704-48-0 (Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)-)

Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- is a specialized organic compound featuring a chloro-substituted dimethoxyphenyl group attached to an acetamide backbone. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of agrochemicals and pharmaceuticals. The presence of electron-donating methoxy groups and an electron-withdrawing chloro substituent enhances its utility as an intermediate in cross-coupling reactions and nucleophilic substitutions. Its well-defined molecular architecture ensures consistent performance in complex syntheses. The compound is typically characterized by high purity and stability under standard conditions, facilitating precise application in research and industrial processes. Proper handling and storage are recommended to maintain its integrity.
Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- structure
573704-48-0 structure
Product name:Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)-
CAS No:573704-48-0
MF:C10H12ClNO3
MW:229.660181999207
CID:1603903
PubChem ID:56594868

Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)-
    • N-(2-chloro-3,5-dimethoxyphenyl)acetamide
    • YXA70448
    • N-(2-Chloro-3,5-dimethoxy-phenyl)-acetamide
    • SCHEMBL374670
    • BS-41883
    • SB80498
    • W10411
    • CS-0037695
    • AM805760
    • ZODNQSBFLDLKHW-UHFFFAOYSA-N
    • DA-42048
    • 573704-48-0
    • MDL: MFCD23726569
    • Inchi: InChI=1S/C10H12ClNO3/c1-6(13)12-8-4-7(14-2)5-9(15-3)10(8)11/h4-5H,1-3H3,(H,12,13)
    • InChI Key: ZODNQSBFLDLKHW-UHFFFAOYSA-N
    • SMILES: CC(=O)NC1=CC(=CC(=C1Cl)OC)OC

Computed Properties

  • Exact Mass: 229.05066
  • Monoisotopic Mass: 229.0505709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 391.4±42.0 °C at 760 mmHg
  • Flash Point: 190.5±27.9 °C
  • PSA: 47.56
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- Security Information

Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1263076-100mg
Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)-
573704-48-0 95%
100mg
$255 2023-09-04
eNovation Chemicals LLC
Y1263076-250mg
Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)-
573704-48-0 95%
250mg
$375 2023-09-04
eNovation Chemicals LLC
Y1263076-5g
Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)-
573704-48-0 95%
5g
$1880 2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1108335-250mg
N-(2-Chloro-3,5-dimethoxyphenyl)acetamide
573704-48-0 95+%
250mg
¥1947.00 2024-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1108335-100mg
N-(2-Chloro-3,5-dimethoxyphenyl)acetamide
573704-48-0 95+%
100mg
¥1164.00 2024-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1108335-1g
N-(2-Chloro-3,5-dimethoxyphenyl)acetamide
573704-48-0 95+%
1g
¥3894.00 2024-05-08
eNovation Chemicals LLC
Y1263076-1g
Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)-
573704-48-0 95%
1g
$665 2023-09-04
Crysdot LLC
CD12059603-5g
N-(2-Chloro-3,5-dimethoxyphenyl)acetamide
573704-48-0 95+%
5g
$1340 2024-07-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1108335-5g
N-(2-Chloro-3,5-dimethoxyphenyl)acetamide
573704-48-0 95+%
5g
¥10015.00 2024-05-08
Crysdot LLC
CD12059603-1g
N-(2-Chloro-3,5-dimethoxyphenyl)acetamide
573704-48-0 95+%
1g
$446 2024-07-24

Additional information on Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)-

Comprehensive Overview of Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- (CAS No. 573704-48-0)

Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- (CAS No. 573704-48-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure featuring a chloro and dimethoxy-substituted phenyl ring, is widely studied for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its role as a key intermediate in synthesizing more complex molecules with bioactive properties.

The growing interest in N-(2-chloro-3,5-dimethoxyphenyl)acetamide is driven by its versatility in chemical reactions. Its structural motifs, including the acetamide group and aromatic ring substitutions, make it a valuable building block in medicinal chemistry. Recent studies highlight its potential in developing novel therapeutics targeting metabolic disorders and inflammatory diseases, aligning with current trends in personalized medicine and sustainable healthcare solutions.

In the agrochemical sector, CAS 573704-48-0 is explored for its herbicidal and fungicidal properties. With the global push toward eco-friendly crop protection methods, this compound's mode of action is being investigated to reduce environmental impact while maintaining efficacy. Its compatibility with green chemistry principles makes it a candidate for next-generation agrochemical formulations, addressing the rising demand for sustainable farming practices.

The synthesis of Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- involves multi-step organic reactions, often starting from commercially available precursors like 2-chloro-3,5-dimethoxyaniline. Optimization of synthetic routes to improve yield and purity remains a focal point for industrial chemists, especially with the increasing adoption of automation and AI-driven reaction prediction tools in modern laboratories.

Analytical characterization of this compound typically employs techniques such as HPLC, NMR, and mass spectrometry. These methods ensure compliance with stringent quality standards required in pharmaceutical and agrochemical applications. The compound's stability under various storage conditions is also a critical factor for manufacturers, as it influences shelf-life and transportation logistics.

From a commercial perspective, the demand for 573704-48-0 is rising in parallel with advancements in precision agriculture and targeted drug delivery systems. Suppliers are increasingly offering customized packaging and purity grades to meet diverse research needs, reflecting the compound's expanding role in niche markets. Regulatory compliance, particularly concerning REACH and FDA guidelines, further shapes its supply chain dynamics.

Future research directions for N-(2-chloro-3,5-dimethoxyphenyl)acetamide may explore its derivatives for enhanced bioactivity or reduced toxicity profiles. Collaborative efforts between academia and industry could accelerate its adoption in commercial products, leveraging computational modeling to predict structure-activity relationships. As sustainability becomes a priority across sectors, this compound’s potential in circular economy models—such as recyclable catalysts or biodegradable formulations—may unlock new opportunities.

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